Cas no 2503202-53-5 (2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride
• CAS No: 2503202-53-5
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6406878
• PubChem ID: 165882141
• Update Time: 2025-06-08

2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6488603
• 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride
• 2503202-53-5
• 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C9H9BrFN.ClH/c10-6-2-1-3-7(11)9(6)5-4-8(5)12;/h1-3,5,8H,4,12H2;1H
• InChI Key： GYMXTVVKCIKXFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1CC1N)F.Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride

2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine Hydrochloride: An Overview of a Promising Compound in Medicinal Chemistry

2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 2503202-53-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanamines, which are known for their diverse biological activities and potential in drug development.

The chemical structure of 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride features a cyclopropane ring substituted with a 2-bromo-6-fluorophenyl group and an amine functional group, which is protonated to form the hydrochloride salt. The presence of the bromine and fluorine atoms introduces significant electronic and steric effects, making this compound a valuable candidate for various biological studies.

Recent research has highlighted the potential of 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride in several therapeutic areas. One notable application is in the field of neuroscience, where it has shown promise as a modulator of neurotransmitter systems. Studies have demonstrated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are crucial for regulating mood and behavior. This interaction could potentially lead to the development of novel treatments for psychiatric disorders such as depression and anxiety.

In addition to its neuropharmacological properties, 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride has also been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further preclinical and clinical development. Additionally, preliminary toxicity studies have indicated that 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In the context of drug discovery, the structural flexibility and functional group diversity of 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride make it an attractive scaffold for medicinal chemists. By modifying the substituents on the cyclopropane ring or the phenyl group, researchers can explore a wide range of analogs with optimized biological activities and pharmacological properties. This approach has led to the identification of several promising lead compounds with enhanced potency and selectivity.

The synthesis of 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the formation of the cyclopropane ring through ring-closing metathesis (RCM) or other cycloaddition reactions, followed by substitution with the 2-bromo-6-fluorophenyl group and subsequent amine functionalization. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in large-scale biological screening and drug development programs.

In conclusion, 2-(2-Bromo-6-fluorophenyl)cyclopropan-1-amine hydrochloride (CAS No. 2503202-53-5) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.